Cas no 1436052-92-4 (N-(5-ethyl-1,3-thiazol-2-yl)-2-fluoropyridine-4-carboxamide)

• Product Name: N-(5-ethyl-1,3-thiazol-2-yl)-2-fluoropyridine-4-carboxamide
• CAS No: 1436052-92-4
• MF: C₁₁H₁₀FN₃OS
• MW: 251.280004024506
• CID: 5402952
• PubChem ID: 71994015
• Update Time: 2025-06-13

N-(5-ethyl-1,3-thiazol-2-yl)-2-fluoropyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-Ethyl-2-thiazolyl)-2-fluoro-4-pyridinecarboxamide
• N-(5-ethyl-1,3-thiazol-2-yl)-2-fluoropyridine-4-carboxamide

• Inchi： 1S/C11H10FN3OS/c1-2-8-6-14-11(17-8)15-10(16)7-3-4-13-9(12)5-7/h3-6H,2H2,1H3,(H,14,15,16)
• InChI Key： KKUJCRJSILPAAD-UHFFFAOYSA-N
• SMILES： C1(F)=NC=CC(C(NC2=NC=C(CC)S2)=O)=C1

Experimental Properties

• Density: 1.386±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 4.83±0.70(Predicted)

Additional information on N-(5-ethyl-1,3-thiazol-2-yl)-2-fluoropyridine-4-carboxamide

N-(5-ethyl-1,3-thiazol-2-yl)-2-fluoropyridine-4-carboxamide (CAS No. 1436052-92-4): A Comprehensive Overview

N-(5-ethyl-1,3-thiazol-2-yl)-2-fluoropyridine-4-carboxamide (CAS No. 1436052-92-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This comprehensive overview aims to provide an in-depth understanding of the chemical properties, biological activities, and recent research advancements associated with this compound.

The chemical structure of N-(5-ethyl-1,3-thiazol-2-yl)-2-fluoropyridine-4-carboxamide is composed of a pyridine ring substituted with a fluorine atom at the 2-position and a thiazole ring linked to the 4-position via an amide bond. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The fluorine substitution enhances the lipophilicity and metabolic stability of the compound, while the thiazole ring contributes to its pharmacological activity.

Recent studies have highlighted the potential of N-(5-ethyl-1,3-thiazol-2-yl)-2-fluoropyridine-4-carboxamide as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibits the activity of histone deacetylases (HDACs), which are key regulators of gene expression and cellular processes. HDAC inhibitors have shown promise in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease by modulating gene expression and reducing neuroinflammation.

In addition to its role as an HDAC inhibitor, N-(5-ethyl-1,3-thiazol-2-yl)-2-fluoropyridine-4-carboxamide has also been investigated for its anticancer properties. Research conducted at the National Cancer Institute demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves inducing apoptosis and cell cycle arrest, thereby inhibiting tumor growth and metastasis.

The pharmacokinetic properties of N-(5-ethyl-1,3-thiazol-2-yl)-2-fluoropyridine-4-carboxamide have been extensively studied to optimize its therapeutic potential. Studies have shown that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. However, further research is needed to address issues related to drug metabolism and potential drug-drug interactions.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(5-ethyl-1,3-thiazol-2-yl)-2-fluoropyridine-4-carboxamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for more advanced clinical studies.

In conclusion, N-(5-ethyl-1,3-thiazol-2-yl)-2-fluoropyridine-4-carboxamide (CAS No. 1436052-92-4) is a promising compound with diverse therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses, contributing to advancements in the treatment of neurological disorders and cancer.